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Compound of Interest

Compound Name: Inz-5

Cat. No.: B15559108

Topic: Inz-5 as a Fungal-Selective Cytochrome bcl Inhibitor
Audience: Researchers, scientists, and drug development professionals.
Introduction:

Inz-5 is a potent and selective inhibitor of the fungal mitochondrial cytochrome bcl complex
(Complex IN[1][2]. This complex is a critical component of the electron transport chain,
essential for cellular respiration and ATP production[1][2]. By targeting this vital enzyme, Inz-5
disrupts fungal metabolism, leading to growth inhibition. Furthermore, Inz-5 has demonstrated
a synergistic effect with azole antifungals, converting their typically fungistatic action into a
fungicidal one and showing potential in preventing the evolution of drug resistance[2]. These
application notes provide a comprehensive overview of Inz-5, including its mechanism of
action, quantitative data, and detailed protocols for its use in antifungal research.

It is important to note that while the query specified "fluorescent labeling techniques,” the
available scientific literature predominantly describes Inz-5 as a mitochondrial inhibitor and not
a fluorescent probe. There may be a potential confusion with other fluorescent probes, such as
Zinbo-5, which is a ratiometric probe used for detecting intracellular zinc[3]. The following
sections will focus on the well-documented applications of Inz-5 as an antifungal agent.

Quantitative Data Summary

The following tables summarize key quantitative data for Inz-5 and its precursors, providing
insights into their potency, selectivity, and experimental usage.
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Table 1: In Vitro Inhibitory Activity of Inz-5 and Precursors[2]

Organism/Cell

Compound Target Assay Type IC50 Value Li
ine
o Saccharomyces
Inz-1 Cytochrome bcl Enzyme Activity 2.5 uM o
cerevisiae
Inz-1 Cytochrome bcl Enzyme Activity 8.0 uM Candida albicans
o Human
Inz-1 Cytochrome bcl Enzyme Activity 45.3 uM
(HEK293)
Inz-4 Fungal Growth Cell-Based 0.026 uM Candida albicans
Inz-5 Fungal Growth Cell-Based 0.381 uM Candida albicans
Inz-5 Cytochrome bcl Enzyme Activity 24 £3nM Candida albicans

Table 2: Selectivity and Pharmaceutical Properties of Inz-5 and Precursors[2]

Selectivity Index

Plasma Stability

Microsomal

Compound Stability (Mouse
(Human/Fungal) (Human Serum) .
Liver)
nz.1 5.6-fold (Enzyme Fully degraded after 1  <1% remaining after
nz-
Activity) hour 15 minutes
19.5% remaining after
Inz-5 - -

15 minutes

Table 3: Experimental Concentrations of Inz-5[1]
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Application Concentration Organism/Cell Line  Notes
) Used in combination

Synergy with ) )

10 uM C. albicans with 32 or 64 mg/L
Fluconazole

fluconazole
C. albicans and Investigated the effect

Macrophage Co-

5uM mouse bone marrow- on fungal escape from

culture

derived macrophages macrophages

Growth Inhibition on )
10 pg (on disk)
Agar

Assessed growth
C. albicans inhibition on various

carbon sources

Signaling Pathway and Mechanism of Action

Inz-5 targets the Qo site of cytochrome b, a key subunit of the cytochrome bcl complex within

the mitochondrial electron transport chain[2]. This binding event blocks the oxidation of

ubiquinol, thereby inhibiting the transfer of electrons to cytochrome c. The disruption of the

electron transport chain leads to two major consequences for the fungal cell:

« Inhibition of ATP Synthesis: The primary function of the electron transport chain is to

generate a proton gradient across the inner mitochondrial membrane, which drives ATP

synthase. By blocking this process, Inz-5 severely depletes the cell's main energy

currency[2].

o Impaired Adaptation to Stress: Fungi, such as Candida albicans, rely on mitochondrial

respiration to adapt to nutrient-poor environments, like the macrophage phagosome.

Inhibition of the cytochrome bcl complex by Inz-5 compromises this metabolic flexibility,

making the fungus more susceptible to host immune defenses[2].

The selectivity of Inz-5 for the fungal cytochrome bcl complex over its human counterpart is

attributed to differences in the amino acid sequences of the Qo binding pocket[2].
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Caption: Mechanism of Inz-5 action on the fungal mitochondrial electron transport chain.

Experimental Protocols

Here are detailed methodologies for key experiments involving Inz-5.

Protocol 1: Fungal Growth Inhibition Assay

This protocol determines the minimum inhibitory concentration (MIC) of Inz-5 against Candida
albicans.

Materials:

» Candida albicans strain (e.g., SC5314)
e RPMI-1640 medium

e Inz-5 stock solution (in DMSO)

o Sterile 96-well microplates

e Spectrophotometer (plate reader)

o Sterile saline
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Procedure:
e Inoculum Preparation:

o Suspend several C. albicans colonies from an overnight culture on Sabouraud Dextrose
Agar (SDA) in sterile saline[4].

o Adjust the turbidity to a 0.5 McFarland standard (approximately 1-5 x 106 CFU/mL)[1].

o Dilute the suspension 1:1000 in RPMI-1640 to achieve a final inoculum concentration of 1-
5 x 103 CFU/mLJ[1].

e Drug Dilution:

o Prepare serial twofold dilutions of Inz-5 in RPMI-1640 in a 96-well plate. The final
concentration range should typically span from 0.01 to 20 uM[1][4].

o Add 100 pL of each Inz-5 dilution to the corresponding wells[1]. Include a drug-free control
well (DMSO vehicle)[4].

 Inoculation and Incubation:
o Add 100 pL of the diluted fungal suspension to each well[4].
o Incubate the plate at 35°C for 24-48 hours[4].

o Data Analysis:

o Determine the MIC by visual inspection as the lowest concentration of Inz-5 that causes a
significant reduction in growth (typically >50%) compared to the drug-free control[4].

o Alternatively, measure the optical density at 600 nm (OD600) using a microplate reader[4].

Protocol 2: Synergy Assay with Fluconazole
(Checkerboard Assay)

This protocol assesses the synergistic antifungal activity of Inz-5 in combination with
fluconazole.
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Materials:

» Candida albicans strain

e RPMI-1640 medium

e Inz-5 stock solution (in DMSO)
e Fluconazole stock solution

o Sterile 96-well microplates

Procedure:

Plate Setup:

o Prepare a 96-well plate with serial dilutions of Inz-5 along the y-axis and fluconazole along
the x-axis to create a matrix of varying concentrations of both compounds[1].

Inoculation:

o Prepare the C. albicans inoculum as described in Protocol 1[1].
o Inoculate each well with the fungal suspension[1].

Incubation:

o Incubate the plate at 35°C for 48 hours[1].

Data Analysis:

o Determine the MIC of each drug alone and in combination[1]. The interaction is typically
classified as synergistic, indifferent, or antagonistic based on the Fractional Inhibitory
Concentration Index (FICI).

Protocol 3: Macrophage Co-culture Assay

This protocol investigates the effect of Inz-5 on the ability of C. albicans to escape from
macrophages.
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Materials:

Mouse bone marrow-derived macrophages (BMDMSs)

Fluorescently labeled C. albicans (e.g., expressing BFP)[5]

Cell culture medium (e.g., DMEM)

Inz-5 stock solution (in DMSO)

Serum for opsonization

Fluorescence microscope
Procedure:
e Cell Seeding:

o Seed macrophages in a suitable culture plate (e.g., 24-well plate with coverslips) and
allow them to adhere overnight[4].

e Fungal Infection:
o Opsonize the fluorescently labeled C. albicans with serum[1].

o Add the opsonized fungi to the macrophage culture at a multiplicity of infection (MOI) of 1-
5[1].

o Allow phagocytosis to occur for 30-60 minutes[1].
e Treatment:

o Wash the cells to remove non-phagocytosed fungi[1].

o Add fresh medium containing either Inz-5 (e.g., 5 uM) or a vehicle control (DMSO)[1].
 Incubation and Imaging:

o Incubate the co-culture for various time points (e.g., 2, 4, 6, and 14 hours)[1].
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o At each time point, fix the cells and visualize them using fluorescence microscopy to

observe fungal filamentation and escape from macrophages[1][5].

1. Seed Macrophages
and allow adherence overnight

2. Opsonize fluorescently
labeled C. albicans

'

3. Infect Macrophages
(MOl 1-5, 30-60 min)

.

4. Wash to remove
non-phagocytosed fungi

.

5. Add fresh medium with
Inz-5 (5 pM) or DMSO control

.

6. Incubate for various
time points (2-14h)

.

7. Fix cells and visualize
using fluorescence microscopy

.

8. Analyze fungal filamentation
and macrophage escape

Click to download full resolution via product page

Caption: General experimental workflow for the macrophage co-culture assay.

Fluorescent Probes for Zinc Detection: A Note on

IIInZ_5lI
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The query for "Inz-5 fluorescent labeling techniques” did not yield results for a fluorescent
probe with this specific name. Scientific literature extensively documents various organic
fluorescent probes for the detection and imaging of intracellular zinc (Zn2*)[6][7]. One such
probe is Zinbo-5, a benzoxazole-based, ratiometric zinc probe with a quantum yield of 0.1 in its
zinc-bound form and a dissociation constant (Kd) for Zn2+ in the nanomolar range[3]. It is
suitable for two-photon excitation microscopy and can reveal changes in intracellular zinc
concentration[3].

Other families of zinc sensors include the Zinpyr family, such as DA-ZP1-TPP, which shows a
zinc-dependent fluorescence response and is designed for imaging mobile zinc in
mitochondria[8]. FluoZin dyes are another class of indicators designed for detecting Zn?* in the
0.1-100 pM range with minimal interference from calcium[9].

The development of these probes is crucial as zinc is an essential metal ion involved in
numerous physiological processes, and its dysregulation is associated with various diseases[6]
[10][11]. The techniques for using these probes generally involve loading the cells with the cell-
permeant form of the dye, followed by fluorescence microscopy to measure changes in
fluorescence intensity or ratio upon zinc binding[8][12][13].

Given the available information, it is likely that the query "Inz-5" in the context of fluorescent
labeling is a misnomer, possibly confusing it with established zinc probes like Zinbo-5 or other
similarly named compounds. The provided application notes and protocols are therefore
focused on the well-characterized role of Inz-5 as a fungal mitochondrial inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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